Ammonium Acetate

• CAS No.: 631-61-8
• Product Name: Ammonium Acetate
• Molecular Formula: C2H7NO2
• Molecular Weight: 77.08 g/mol
• IUPAC Name: azanium;acetate
• Standard InChI: InChI=1S/C2H4O2.H3N/c1-2(3)4;/h1H3,(H,3,4);1H3
• Standard InChIKey: USFZMSVCRYTOJT-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)[O-].[NH4+]
• SMILES: CC(=O)[O-].[NH4+]
• Canonical SMILES: CC(=O)[O-].[NH4+]
• Colorform: CRYSTALS OR CRYSTALLINE MASSES; WHITE CRYSTALS
• Density: 1.17 at 68 °F (USCG, 1999); SP GR: 1.17 AT 20 °C/4 °C
• Melting Point: 237.2 °F (USCG, 1999); 114.0 °C; 114 °C
• Physical Description: Ammonium acetate appears as a white crystalline solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in pharmaceuticals, in preserving foods, and for other uses.; DryPowder; DryPowder, Liquid; Liquid
• Description: Ammonium acetate appears as a white crystalline solid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in pharmaceuticals, in preserving foods, and for other uses.; Ammonium acetate is an ammonium salt obtained by reaction of ammonia with acetic acid. A deliquescent white crystalline solid, it has a relatively low melting point (114℃) for a salt. Used as a food acidity regulator, although no longer approved for this purpose in the EU. It has a role as a food acidity regulator and a buffer. It is an acetate salt and an ammonium salt.
• Shelf Life: DELIQUESCENT; TENDS TO LOSE AMMONIA.
• Solubility: SOL IN LESS THAN 1 PART WATER; FREELY SOL IN ALCOHOL; SLIGHTLY SOL IN ACETONE.; 148 G/100 CC WATER AT 4 °C; 7.89 G/100 CC METHANOL AT 15 °C
• Synonyms: Acetic Acid Ammonium Salt; Mindererus’s Spirit; 1BEEM
• PubChem Compound: 517165
• Last Modified: Nov 11 2021